2-(((3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-propylquinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-propylquinazolin-4-one
• InChI: InChI=1S/C24H26N4O2S/c1-5-14-28-22(29)18-8-6-7-9-19(18)25-23(28)31-15-20-26-21(27-30-20)16-10-12-17(13-11-16)24(2,3)4/h6-13H,5,14-15H2,1-4H3
• InChI Key: TXRVSYGMFXUHBK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C24H26N4O2S
• Molecular Weight: 434.6 g/mol
• CAS No.: 1793836-68-6

Description

2-(((3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-propylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C24H26N4O2S and its molecular weight is 434.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds related to quinazolinone and oxadiazole derivatives are synthesized through various chemical reactions, including the cyclization of carbohydrazide groups and reactions with different aromatic acids and aldehydes. These processes yield novel derivatives with potential scientific applications, including analgesic and anti-inflammatory activities. The synthesis processes are crucial for exploring the structural and functional diversity of these compounds, enabling the discovery of new materials with potential applications in medicinal chemistry and materials science (Dewangan et al., 2016).

Antibacterial and Antimicrobial Activities

Quinazolinone derivatives have been explored for their antibacterial and antimicrobial properties. For example, certain derivatives have been synthesized and screened for their effectiveness against various bacteria, including Staphylococcus aureus and Escherichia coli. These studies highlight the potential of quinazolinone-based compounds in developing new antibacterial agents, which could be crucial in addressing antibiotic resistance (Zeydi et al., 2017).

Antitumor and Anticancer Activities

Research into quinazolinone derivatives has also uncovered their potential antitumor and anticancer activities. Some compounds have demonstrated inhibitory effects against various cancer cell lines, suggesting their utility in cancer research and potential therapeutic applications. These findings contribute to the ongoing search for more effective and selective anticancer drugs (Houlihan et al., 1995).

Anticonvulsant Activities

Additionally, quinazolinone derivatives have been investigated for their anticonvulsant properties. Novel compounds have been synthesized and tested for their ability to mitigate convulsive episodes, indicating their potential use in treating neurological disorders such as epilepsy. This research area explores the therapeutic applications of quinazolinone derivatives in neurology and pharmacology (Rajasekaran et al., 2013).